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Compound of Interest

Compound Name:
1-(2,2,2-Trifluoroethoxy)propan-2-

amine

Cat. No.: B13225239

Get Quote

CAS Registry Number: 1221723-04-1 Molecular Formula: C

H

F

NO Molecular Weight: 157.13 g/mol

Executive Summary
1-(2,2,2-Trifluoroethoxy)propan-2-amine is a specialized fluorinated building block

increasingly utilized in medicinal chemistry to modulate the physicochemical properties of drug

candidates. Characterized by a trifluoroethyl ether moiety linked to a chiral propyl amine

backbone, this compound serves as a strategic bioisostere for standard alkoxy amines. Its

primary utility lies in basicity modulation (lowering pKa via the electron-withdrawing effect of the

CF

group) and metabolic stabilization (blocking CYP450-mediated

-dealkylation).
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This guide provides a comprehensive technical analysis of the compound, detailing a robust,

self-validating synthesis protocol, physicochemical profiling, and its application in rational drug

design.

Physicochemical Profile
The introduction of the trifluoroethoxy group significantly alters the electronic landscape of the

propyl amine scaffold. The strong electron-withdrawing nature of the fluorine atoms, transmitted

through the ether linkage, reduces the electron density on the nitrogen atom, thereby lowering

its basicity compared to non-fluorinated analogs.

Table 1: Key Technical Specifications
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Property Value / Description Note

Appearance Colorless to pale yellow liquid
Hygroscopic; absorbs CO

from air.

Boiling Point ~125–130 °C (Predicted)

Higher volatility than non-

fluorinated analog due to weak

intermolecular forces of C-F

bonds.

Density ~1.15 g/mL
Denser than water due to

trifluoromethyl group.

pKa (Conjugate Acid) 8.8 – 9.2 (Predicted)

Reduced from ~10.5 (standard

alkyl amine) due to inductive

effect (

of CF

CH

O-).

LogP ~1.1

Enhanced lipophilicity

facilitates membrane

permeability.

Solubility
Miscible in EtOH, DMSO,

DCM, THF

Moderately soluble in water

(pH dependent).

Synthesis Protocol: Epoxide Opening & Functional
Group Interconversion
While industrial routes may utilize direct reductive amination, the most reliable laboratory-scale

method ensures regiochemical control and high purity. This protocol employs a nucleophilic

epoxide opening followed by azide displacement, a self-validating workflow where

intermediates are easily characterized by NMR.

Mechanistic Pathway
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The synthesis relies on the regioselective attack of the trifluoroethoxide anion on the less

hindered carbon of propylene oxide (S

2), followed by activation of the resulting secondary alcohol and stereospecific displacement by
azide (inversion of configuration if chiral starting material is used).
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Figure 1: Stepwise synthesis pathway ensuring regioselectivity and high yield.

Detailed Experimental Methodology
Step 1: Epoxide Opening (Ether Formation)

Activation: In a flame-dried 3-neck flask under Argon, suspend Sodium Hydride (60% in oil,

1.1 equiv) in anhydrous THF (5 mL/mmol).

Alkoxide Formation: Cool to 0°C. Add 2,2,2-Trifluoroethanol (1.0 equiv) dropwise. Caution: H

gas evolution.[1] Stir for 30 min at 0°C until evolution ceases.

Addition: Add Propylene Oxide (1.2 equiv) dropwise.

Reaction: Warm to room temperature, then reflux for 4–6 hours.

Validation: Monitor by TLC (stain with KMnO

; alcohol oxidizes).

Workup: Quench with sat. NH

Cl. Extract with Et

O. Dry over MgSO
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and concentrate.

Checkpoint:

H NMR should show a doublet at ~1.1 ppm (methyl) and a multiplet at ~3.9 ppm (methine
proton alpha to OH).

Step 2: Activation (Mesylation)
Setup: Dissolve the alcohol intermediate in dry DCM (5 mL/mmol). Add Triethylamine (1.5

equiv). Cool to 0°C.[1][2]

Reaction: Add Methanesulfonyl Chloride (MsCl, 1.2 equiv) dropwise. Stir at 0°C for 1 hour.

Workup: Wash with cold 1N HCl, then NaHCO

. Dry and concentrate. Use immediately (mesylates can be unstable).

Step 3: Azide Displacement
Substitution: Dissolve the crude mesylate in anhydrous DMF. Add Sodium Azide (NaN

, 1.5 equiv).

Heating: Heat to 60°C for 4–8 hours behind a blast shield.

Safety:Do not use chlorinated solvents in this step to avoid formation of explosive

diazidomethane.

Workup: Dilute with water, extract with Et

O.

Step 4: Reduction to Amine
Hydrogenation: Dissolve the azide in MeOH. Add 10% Pd/C (10 wt%).[3]

Reduction: Stir under H

balloon (1 atm) for 4 hours.
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Purification: Filter through Celite. Acidify with HCl/dioxane to form the hydrochloride salt

(white solid) for long-term storage.

Applications in Drug Discovery
The 1-(2,2,2-trifluoroethoxy)propan-2-amine motif is not merely a linker; it is a functional tool

for optimizing pharmacokinetics (PK).

Basicity Modulation (The Fluorine Effect)
Standard alkyl amines often suffer from high basicity (pKa > 10), leading to high ionization at

physiological pH (7.4). This can result in:

Poor passive membrane permeability.

High interaction with P-glycoprotein (P-gp) efflux pumps.

"Phospholipidosis" toxicity risks.[4]

Solution: The trifluoroethoxy group exerts a through-bond electron-withdrawing effect (

for CF

CH

-), lowering the pKa of the amine by 1–2 log units. This increases the fraction of non-ionized
drug at pH 7.4, enhancing CNS penetration and oral bioavailability.

Metabolic Blocking
The ether linkage is a common site for metabolic degradation via CYP450-mediated

-dealkylation.

Standard Ether: R-O-CH

-R'

Unstable Hemiacetal

Cleavage.
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Fluorinated Ether: The C-F bonds sterically and electronically deactivate the adjacent

methylene group, making hydrogen abstraction (the rate-limiting step of oxidation)

significantly more difficult.
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Figure 2: Comparison of metabolic susceptibility between standard ethoxy and trifluoroethoxy

ethers.

Safety & Handling
Hazard Identification

Corrosivity: As a primary amine, the free base is caustic and can cause skin burns.

Fluorine Toxicity: While the CF

group is chemically stable, metabolic breakdown (though rare) can release fluoride ions.
However, the trifluoroethoxy group is generally considered metabolically robust.
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Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is

intended).

Storage Protocol
Form: Store as the Hydrochloride Salt (CAS 1221723-04-1 is often supplied as HCl). The salt

is a stable, non-hygroscopic solid.

Conditions: Keep under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Shelf Life: >2 years if protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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